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Introduction

2'-C-Methylcytidine (2'-C-MeC) is a nucleoside analog that has demonstrated potent antiviral
activity against a range of RNA viruses, including Hepatitis C virus (HCV). Its mechanism of
action relies on the intracellular phosphorylation to its active triphosphate form, 2'-C-
methylcytidine triphosphate (2'-C-MeCTP). This active metabolite acts as a chain terminator for
viral RNA-dependent RNA polymerases, thereby inhibiting viral replication. Accurate
quantification of intracellular 2'-C-MeCTP levels is crucial for understanding its pharmacological
activity, optimizing drug dosage, and developing more effective antiviral therapies.

These application notes provide a detailed overview of the methodologies for quantifying
intracellular 2'-C-MeCTP, a summary of available quantitative data, and a visualization of its
metabolic activation pathway.

Data Presentation

While direct comparative studies quantifying the absolute intracellular concentrations of 2'-C-
MeCTP across various cell lines are limited in the readily available literature, valuable
guantitative data can be extracted from analytical method validations and studies on related
compounds.
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Parameter Value Matrix Method Reference
Linear Range of Rat Liver HILIC-LC-
o 0.05 - 50 pM [1]
Quantification Homogenate MS/MS
Intra-day Rat Liver HILIC-LC-
o 25-9.1% [1]
Precision (CV%) Homogenate MS/MS
Inter-day Rat Liver HILIC-LC-
o 9.6-11.5% [1]
Precision (CV%) Homogenate MS/MS
Intra-day Rat Liver HILIC-LC-
92.6 - 94.8% [1]
Accuracy Homogenate MS/MS
Inter-day Rat Liver HILIC-LC-
94.4 - 102.4% [1]
Accuracy Homogenate MS/MS
Rat Liver HILIC-LC-
Recovery 82.0-112.6% [1]
Homogenate MS/MS
Related
Compound ~2.7 pmol/10°
, Huh-7 Cells LC-MS/MS [2]
Concentration cells
(NHC-TP)
Related
Compound Half- ~3.0 £ 1.3 hours Huh-7 Cells LC-MS/MS [2]
life (NHC-TP)

Note: NHC ([3-d-N4-hydroxycytidine) is a related nucleoside analog, and its triphosphate (NHC-
TP) concentration provides an estimate of the levels that can be expected for modified
nucleoside triphosphates in cultured cells.

Signaling Pathway

The intracellular activation of 2'-C-methylcytidine to its pharmacologically active triphosphate
form is a critical process for its antiviral efficacy. This metabolic conversion is carried out by
host cell kinases.
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1. Cell Culture and Treatment

(e.g., Huh-7 cells + 2'-C-MeC)

2. Cell Harvesting
(Trypsinization & Centrifugation)

'

3. Cell Washing
(Cold PBS)

'

4. Nucleotide Extraction
(e.g., Cold Acetonitrile or Perchloric Acid)

'

5. Centrifugation
(Pellet protein, collect supernatant)

'

6. Solid Phase Extraction (SPE)
(Optional cleanup, e.g., weak anion exchange)

'

7. LC-MS/MS Analysis
(HILIC or lon-Pairing RP)

'

8. Data Analysis and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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